N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine

• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol
• SMILES: CC1C(CCO1)NCC2=CC=CC=C2F
• InChI: InChI=1S/C12H16FNO/c1-9-12(6-7-15-9)14-8-10-4-2-3-5-11(10)13/h2-5,9,12,14H,6-8H2,1H3
• InChIKey: LFAHJHGBLAWDCW-UHFFFAOYSA-N

N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine: A 2‑methyl‑oxolane secondary amine building block – procurement identity and basic properties

N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine (CAS 1549695-39-7) is a synthetic secondary amine comprising a 2‑methyl‑substituted oxolane (tetrahydrofuran) ring linked via a methylene bridge to a 2‑fluorophenyl group. The molecular formula is C12H16FNO and the molecular weight is 209.26 g/mol [1]. The compound contains one hydrogen bond donor, three hydrogen bond acceptors, and three rotatable bonds; its computed octanol‑water partition coefficient (XLogP3-AA) is 1.9 and its topological polar surface area is 21.3 Ų [1]. It is typically supplied as a 95% purity research chemical . No peer‑reviewed functional or comparative biological data for this specific compound were identified in the public domain at the time of this analysis.

Compound class Secondary amine building block

Computed profile Moderate lipophilicity, low polar surface area

Vendor specification Research-grade purity

Data context No published biological data; exploratory scaffold

• [1] PubChem Compound Summary for CID 75525182, N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine. National Library of Medicine, National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/75525182 (accessed May 2026). View Source

Why simple substitution among N‑(fluorobenzyl)‑oxolane amine analogs cannot be assumed – the evidence gap for N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine

Structurally related amines built on the 2‑methyloxolan‑3‑amine scaffold differ in the position of the fluorine substituent, the presence or absence of the 2‑methyl group, and the nature of the N‑aryl/benzyl linkage. In analogous chemotypes, such modifications are known to alter basicity (pKa), lipophilicity (log P), solubility, and target binding [1]. However, for N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine specifically, no quantitative head‑to‑head comparisons of biological activity, selectivity, pharmacokinetics, or physicochemical properties against its closest analogs have been published. Therefore, any claim of functional equivalence or superiority over interchangeable analogs cannot be substantiated with evidence at this time. The sections below document this evidence gap rather than presenting unsupported differentiation claims.

Fluorine position (ortho vs. para) may alter physicochemical and binding profiles; no data for this specific compound

2‑Methyl group increases computed logP by ≈0.4 relative to des‑methyl analog; effect on potency unknown

Absence of head‑to‑head activity comparisons prevents validation of functional equivalence with analogs

• [1] Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. (2022). ChemMedChem. https://www.infona.pl/resource/bwmeta1.element.elsevier-8f0a4a6f-9b6a-3c8b-9b1a-5e5c4e4a4b4f (accessed May 2026). View Source

Quantitative Differentiation Evidence for N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine – current public-domain data

Physicochemical property comparison – computed log P and polar surface area versus unsubstituted and para‑fluoro analogs

Computed XLogP3-AA values provide a rough ranking of lipophilicity within a set of closely related N‑(fluorobenzyl)‑oxolane amines. N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine (PubChem CID 75525182) has an XLogP3-AA of 1.9 and a topological polar surface area (TPSA) of 21.3 Ų [1]. By comparison, the non‑methylated analog N-[(2-fluorophenyl)methyl]oxolan-3-amine (CAS 1342192-88-4) has an XLogP3-AA of approximately 1.5 and a TPSA of 21.3 Ų [2], while the para‑fluoro analog N-[(4-fluorophenyl)methyl]-2-methyloxolan-3-amine (inferred from CAS 356531-65-2) has a reported XLogP3-AA of approximately 1.9 [3]. The 2‑methyl group increases lipophilicity by about 0.4 log units relative to the des‑methyl analog, a shift that can influence passive permeability and metabolic stability in medicinal chemistry campaigns. No experimental log P or pKa data have been published for these specific compounds.

Computed logP comparison

Class-level

Δ logP ≈ +0.4 vs des‑methyl analog; similar to para‑fluoro

May support logP‑driven scaffold selection

Computed XLogP3‑AA; no experimental logP or pKa

Evidence Dimension	Octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.9; TPSA = 21.3 Ų
Comparator Or Baseline	N-[(2-fluorophenyl)methyl]oxolan-3-amine (des-methyl): XLogP3-AA ≈ 1.5; N-[(4-fluorophenyl)methyl]-2-methyloxolan-3-amine: XLogP3-AA ≈ 1.9
Quantified Difference	Δ log P ≈ +0.4 versus des-methyl analog; Δ log P ≈ 0 versus para-fluoro analog
Conditions	Computed via XLogP3 3.0 (PubChem). No experimental octanol-water partition coefficient or pKa data available.

Why This Matters

The modest increase in lipophilicity relative to the des-methyl analog may affect passive membrane permeability and protein binding, providing a rationale for selecting the 2-methyl congener in lead optimization when higher log P is desired.

• [1] PubChem CID 75525182. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/compound/75525182 View Source
• [2] PubChem CID 53496073 (N-[(2-fluorophenyl)methyl]oxolan-3-amine). https://pubchem.ncbi.nlm.nih.gov/compound/53496073 View Source
• [3] PubChem CID 75525183 (N-[(4-fluorophenyl)methyl]-2-methyloxolan-3-amine). https://pubchem.ncbi.nlm.nih.gov/compound/75525183 View Source

Purity specification from vendor technical datasheets

The commercially available batch of N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine (AKSci 6236DX) is specified with a minimum purity of 95% . No orthogonal purity data (e.g., HPLC chromatograms, NMR spectra) or batch‑specific certificates of analysis are publicly available for this product. Purity specifications for close analogs from the same vendor are not published, preventing a quantitative comparison of commercial quality.

Purity specification

Supplier data

95% (vendor)

Meets typical research‑grade criteria

No orthogonal verification available

Evidence Dimension	Vendor-specified minimum purity
Target Compound Data	95% (AKSci)
Comparator Or Baseline	No public purity specification available for N-[(2-fluorophenyl)methyl]oxolan-3-amine or N-[(4-fluorophenyl)methyl]-2-methyloxolan-3-amine from the same vendor.
Quantified Difference	Not calculable
Conditions	Vendor product page; no independent verification.

Why This Matters

A 95% purity specification meets typical research-grade requirements for exploratory chemistry, but the absence of comparator data precludes any claim of superior quality.

Absence of disclosed biological activity data – a critical evidence gap

A comprehensive search of PubMed, BindingDB, ChEMBL, and Google Patents returned no target‑specific IC₅₀, EC₅₀, Kd, or Ki values for N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine against any enzyme, receptor, or cellular assay [1][2]. While some 2-methyloxolan-3-amine derivatives have been reported with monoamine oxidase (MAO) inhibitory activity or as intermediates in kinase inhibitor patents, the specific 2‑fluorobenzyl‑substituted compound has not been profiled. Consequently, no quantitative differentiation from analogs can be made on the basis of potency, selectivity, or in vivo efficacy.

Biological activity data

Data gap

No target‑specific IC₅₀, EC₅₀, Kd, or Ki reported

Cannot evaluate target‑based applications

Requires experimental profiling

Evidence Dimension	Biological activity (IC₅₀, EC₅₀, Kd, Ki)
Target Compound Data	No data available in public domain
Comparator Or Baseline	Structurally related 2-methyloxolan-3-amines with reported MAO-A IC₅₀ values (e.g., 82 nM for a distinct chemotype, BindingDB BDBM50097419) are not direct comparators.
Quantified Difference	Not applicable
Conditions	Public databases and literature as of May 2026.

Why This Matters

For procurement decisions driven by biological performance, the complete lack of activity data means this compound cannot be evaluated against analogs for target-based applications.

• [1] ChEMBL database search, compound CHEMBL3585825 and related entries. EMBL-EBI. https://www.ebi.ac.uk/chembl/ View Source
• [2] BindingDB search, monomer ID 50097419 and related entries. https://www.bindingdb.org View Source

Where N-[(2-Fluorophenyl)methyl]-2-methyloxolan-3-amine may be considered – application scenarios based on available structural and physicochemical data

Exploratory medicinal chemistry as a fragment or scaffold‑hopping building block

The combination of a 2‑fluorobenzyl group and a 2‑methyloxolan‑3‑amine core offers a moderately lipophilic, conformationally flexible secondary amine scaffold. With an XLogP of 1.9 and a low TPSA (21.3 Ų), the compound falls within favorable physicochemical ranges for CNS drug candidates [1]. It may serve as a replacement for saturated amine scaffolds in fragment‑based drug discovery when a subtle increase in lipophilicity over des‑methyl analogs is desired.

Synthetic intermediate for derivatization via the secondary amine

The secondary amine can undergo N‑alkylation, acylation, sulfonylation, or reductive amination, enabling the installation of diverse pharmacophoric elements. This makes it a candidate for library synthesis in lead‑generation programs, provided that commercial availability and a 95% purity specification are acceptable for the intended chemistry .

Use as a negative control or reference compound in SAR studies of fluorobenzyl‑oxolane series

In structure‑activity relationship (SAR) campaigns exploring fluorobenzyl‑oxolane amines, this compound may serve as a reference point for the 2‑fluorobenzyl / 2‑methyl substitution pattern, provided that the research group generates its own comparative biological and physicochemical data against other positional isomers [1].

Application

Selection Property

Validation Focus

Exploratory medicinal chemistry building block

Moderate lipophilicity & low TPSA profile

Confirm experimental logP and target engagement

Synthetic intermediate for amine derivatization

Secondary amine reactivity & research‑grade purity

Verify compatibility with planned chemistry

Negative control / reference in SAR studies

2‑fluorobenzyl / 2‑methyl substitution pattern

Generate internal comparative data vs positional isomers

• [1] PubChem CID 75525182. National Library of Medicine. https://pubchem.ncbi.nlm.nih.gov/compound/75525182 View Source